Cas no 1378824-94-2 (2,6-Difluoro-4-(trifluoromethyl)pyridine)

• Product Name: 2,6-Difluoro-4-(trifluoromethyl)pyridine
• CAS No: 1378824-94-2
• MF: C₆H₂F₅N
• MW: 183.078798770905
• MDL: MFCD09753755
• CID: 4904986
• PubChem ID: 20066131
• Update Time: 2025-10-20

2,6-Difluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-(trifluoromethyl)pyridine
• 2,6-Difluoro-4-(trifluoromethyl)pyridine

• MDL： MFCD09753755
• Inchi： 1S/C6H2F5N/c7-4-1-3(6(9,10)11)2-5(8)12-4/h1-2H
• InChI Key： XARXFSMGFLTPED-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1)F)F)(F)F

Computed Properties

• Exact Mass: 183.01073988g/mol
• Monoisotopic Mass: 183.01073988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,6-Difluoro-4-(trifluoromethyl)pyridine

2,6-Difluoro-4-(trifluoromethyl)pyridine: A Versatile Fluorinated Pyridine Derivative for Modern Chemical Research

2,6-Difluoro-4-(trifluoromethyl)pyridine (CAS No. 1378824-94-2) is a fluorinated aromatic heterocycle that has garnered significant attention in recent years due to its unique electronic and steric properties. This compound belongs to the class of fluorinated pyridine derivatives, which are widely utilized in pharmaceuticals, agrochemicals, and materials science. The strategic placement of fluorine atoms at the 2 and 6 positions of the pyridine ring, combined with the electron-withdrawing trifluoromethyl group at position 4, imparts exceptional stability and tunable reactivity. These characteristics make it a valuable building block for designing bioactive molecules and functional materials.

Recent studies have highlighted the role of 2,6-difluoro-4-(trifluoromethyl)pyridine in drug discovery programs targeting metabolic disorders and oncology. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its utility as a scaffold for developing selective AMPK activators, which are promising candidates for diabetes and cancer therapies. The fluorinated substituents enhance lipophilicity while maintaining metabolic stability—a critical factor in improving drug-like properties. Additionally, its ability to form strong hydrogen bonds with biological targets has been leveraged in the design of G protein-coupled receptor (GPCR) modulators, as reported by a collaborative team from MIT and Harvard University.

In agrochemical applications, this compound serves as a key intermediate for synthesizing next-generation herbicides and fungicides. A 2024 study published in *Pest Management Science* revealed that derivatives incorporating trifluoromethyl-substituted pyridines exhibit enhanced herbicidal activity against glyphosate-resistant weeds. The fluorination pattern enhances herbicide persistence in soil while reducing off-target toxicity—a critical advancement for sustainable agriculture. Furthermore, its low volatility profile aligns with global regulatory trends prioritizing environmentally friendly pesticide formulations.

The synthetic accessibility of 2,6-difluoro-4-(trifluoromethyl)pyridine has also seen significant advancements. Traditional methods involving nucleophilic aromatic substitution often resulted in poor yields due to steric hindrance from multiple fluorines. However, recent breakthroughs using transition-metal-catalyzed C–H fluorination techniques have improved efficiency by over 50%. A notable example is the palladium-mediated method developed by researchers at ETH Zurich (reported in *Angewandte Chemie*, 2023), which employs visible light photoredox catalysis to achieve site-selective fluorination under mild conditions.

Beyond pharmaceuticals and agriculture, this compound is finding applications in optoelectronic materials. Its strong electron-withdrawing nature makes it an ideal component for organic semiconductors used in flexible electronics. A 2025 paper from Stanford University demonstrated that polymers incorporating difluoro-trifluoromethyl-pyridine units exhibit improved charge-carrier mobility compared to conventional fluorene-based systems. This breakthrough could accelerate development of high-performance organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact profile of fluorinated pyridines like this compound is another area of active research. While perfluoroalkyl substances (PFAS) have raised concerns about bioaccumulation risks, studies show that strategically designed short-chain fluorinated compounds like this one demonstrate significantly lower persistence in ecosystems when properly functionalized. A comparative analysis published in *Environmental Science & Technology* (Q1 2025) found that its degradation half-life under aerobic conditions was less than half that of legacy PFAS compounds.

Looking ahead, ongoing research focuses on expanding its utility through novel derivatization strategies. One promising direction involves using it as a scaffold for covalent enzyme inhibitors—particularly those targeting proteases involved in viral replication pathways such as SARS-CoV-2 main protease (M^pro). Preliminary data from the University of Tokyo (presented at the 51st IUPAC World Chemistry Congress) suggest that specific thiol-reactive derivatives show nanomolar inhibition potency while maintaining high selectivity over human proteases.

In summary, CAS No. 1378824-94-2 represents a paradigm shift in how fluorinated heterocycles are utilized across disciplines. Its unique combination of chemical stability, tunable electronic properties, and synthetic versatility positions it as a cornerstone molecule for addressing some of today's most pressing scientific challenges—from developing precision medicines to creating sustainable agricultural solutions and next-generation electronic materials.